Cas no 1805882-23-8 (Methyl 2-(2-bromopropanoyl)-4-methylbenzoate)

• Product Name: Methyl 2-(2-bromopropanoyl)-4-methylbenzoate
• CAS No: 1805882-23-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5005158
• Update Time: 2025-10-31

Methyl 2-(2-bromopropanoyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-bromopropanoyl)-4-methylbenzoate

• Inchi： 1S/C12H13BrO3/c1-7-4-5-9(12(15)16-3)10(6-7)11(14)8(2)13/h4-6,8H,1-3H3
• InChI Key： GGLPJDYJTMJITA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C)C=CC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(2-bromopropanoyl)-4-methylbenzoate

Methyl 2-(2-bromopropanoyl)-4-methylbenzoate: A Comprehensive Overview

The compound Methyl 2-(2-bromopropanoyl)-4-methylbenzoate (CAS No. 1805882-23-8) is a highly specialized organic compound with significant applications in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzoate ester group with a brominated propanoyl substituent. The presence of the bromine atom introduces interesting electronic and steric properties, making this compound a valuable building block in the synthesis of complex molecules.

Recent studies have highlighted the potential of Methyl 2-(2-bromopropanoyl)-4-methylbenzoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, Methyl 2-(2-bromopropanoyl)-4-methylbenzoate has been utilized in the development of advanced materials. Its ability to form stable ester linkages makes it an ideal candidate for use in polymer synthesis and surface modification techniques. A research team at the University of California reported that this compound can be incorporated into polymeric matrices to enhance their mechanical and thermal properties, opening new avenues for its application in aerospace and electronics industries.

The synthesis of Methyl 2-(2-bromopropanoyl)-4-methylbenzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the bromination of propanal, followed by esterification with methyl benzoate derivatives. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are highly sought after for chiral recognition studies.

From an environmental standpoint, Methyl 2-(2-bromopropanoyl)-4-methylbenzoate has been evaluated for its biodegradability and eco-toxicological effects. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed.

In conclusion, Methyl 2-(2-bromopropanoyl)-4-methylbenzoate (CAS No. 1805882-23-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic methodologies and application studies, position it as a valuable tool for researchers and industry professionals alike.